Cas no 132858-47-0 (3',4'-Dimethoxy-3-methylbutyrophenone)

• Product Name: 3',4'-Dimethoxy-3-methylbutyrophenone
• CAS No: 132858-47-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD11210920
• CID: 2166574
• PubChem ID: 39245320
• Update Time: 2025-05-24

3',4'-Dimethoxy-3-methylbutyrophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethoxyphenyl)-3-methylbutan-1-one
• 3',4'-Dimethoxy-3-methylbutyrophenone
• 1-(3,4-Dimethoxy-phenyl)-3-methyl-butan-1-one

• MDL： MFCD11210920
• Inchi： 1S/C13H18O3/c1-9(2)7-11(14)10-5-6-12(15-3)13(8-10)16-4/h5-6,8-9H,7H2,1-4H3
• InChI Key： XCKMWTCEGOJVLZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)OC)OC)CC(C)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3',4'-Dimethoxy-3-methylbutyrophenone

3',4'-Dimethoxy-3-methylbutyrophenone: A Comprehensive Overview

3',4'-Dimethoxy-3-methylbutyrophenone, identified by the CAS number 132858-47-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and natural product synthesis. The molecule consists of a phenyl ring substituted with methoxy groups at positions 3' and 4', along with a methyl group attached to the butyrophenone moiety. This combination of functional groups contributes to its intriguing chemical properties and biological activities.

Recent studies have highlighted the importance of butyrophenone derivatives in modulating various cellular processes. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 3',4'-dimethoxy-3-methylbutyrophenone exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. This finding underscores the potential of this compound as a lead molecule for developing novel anti-inflammatory agents.

The synthesis of 3',4'-dimethoxy-3-methylbutyrophenone involves a multi-step process that typically begins with the preparation of the phenolic precursor. Advanced methodologies, such as Suzuki coupling and Stille coupling, have been employed to achieve high yields and purity. These techniques not only ensure the structural integrity of the compound but also pave the way for large-scale production, which is essential for preclinical studies.

In terms of biological activity, 3',4'-dimethoxy-3-methylbutyrophenone has shown promising results in antioxidant assays. A study conducted at the University of California revealed that this compound effectively scavenges free radicals, thereby protecting cells from oxidative damage. This property makes it a candidate for applications in skincare products and nutraceuticals.

The pharmacokinetic profile of 3',4'-dimethoxy-3-methylbutyrophenone has also been investigated, with findings indicating moderate absorption and rapid metabolism. These characteristics are crucial for determining its suitability as an oral medication. Furthermore, preliminary toxicity studies suggest that the compound has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

The structural uniqueness of 3',4'-dimethoxy-3-methylbutyrophenone lies in its ability to act as both a substrate and a template for further chemical modifications. Researchers have explored various substitution patterns to enhance its bioavailability and efficacy. For example, introducing additional hydroxyl groups or modifying the methyl substituent has been shown to significantly alter its pharmacodynamic properties.

In conclusion, CAS No. 132858-47-0, or 3',4'-dimethoxy-3-methylbutyrophenone, represents a promising compound with diverse applications in medicine and beyond. Its unique structure, coupled with its demonstrated biological activities, positions it as a valuable tool in drug discovery and development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of therapeutic interventions.